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Compound of Interest

Compound Name: N-methoxy-N-methylpentanamide

Cat. No.: B187248 Get Quote

An In-depth Analysis for Researchers and Drug Development Professionals

N-methoxy-N-methylpentanamide, a member of the Weinreb amide class of compounds,

serves as a valuable intermediate in organic synthesis, particularly in the formation of ketones

and aldehydes. Its utility in the construction of complex molecules necessitates a thorough

understanding of its safety profile to ensure safe handling and use in research and

development settings. Due to the limited availability of a comprehensive, publicly accessible

Safety Data Sheet (SDS) for N-methoxy-N-methylpentanamide (CAS No. 129118-11-2), this

guide synthesizes available data for the compound and leverages information from structurally

similar Weinreb amides to provide a robust overview of its potential hazards, handling

protocols, and emergency procedures.

Core Chemical Identity
A clear identification of the substance is the first step in a comprehensive safety assessment.
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Identifier Value

Chemical Name N-methoxy-N-methylpentanamide

CAS Number 129118-11-2

Molecular Formula C₇H₁₅NO₂[1][2]

Molecular Weight 145.20 g/mol [1][2]

Canonical SMILES CCCCC(=O)N(C)OC[1]

InChI Key Not readily available

Hazard Identification and Classification
While a specific GHS classification for N-methoxy-N-methylpentanamide is not readily

available, data from analogous Weinreb amides, such as N-methoxy-N-methylacetamide and

N-methoxy-N-methylbutyramide, suggest that it may be classified as a flammable liquid.[3][4][5]

Precautionary statements associated with these related compounds include keeping the

substance away from heat, sparks, open flames, and hot surfaces, and taking precautionary

measures against static discharge.[4][5]

The toxicological properties of N-methoxy-N-methylpentanamide have not been fully

investigated.[6] However, some related amides are noted to cause skin and eye irritation, and

may cause respiratory irritation.[7][8]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of N-methoxy-N-
methylpentanamide and its close structural analogs. This comparative data allows for an

informed estimation of its characteristics.
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Property
N-methoxy-N-
methylpentanamid
e

N-methoxy-N-
methylacetamide
(Surrogate)

N-methoxy-N-
methylbutyramide
(Surrogate)

Appearance No data available Clear, colorless liquid Clear, colorless liquid

Odor No data available No data available No data available

Boiling Point No data available 152 °C No data available

Density No data available 0.97 g/mL at 25 °C No data available

Flash Point No data available 49 °C (closed cup) No data available

Solubility No data available Soluble in water[6] No data available

Experimental Protocols: A General Overview
While specific experimental data for N-methoxy-N-methylpentanamide is scarce, the

methodologies for determining key safety parameters are standardized.

Flash Point Determination: The flash point of a liquid, a critical measure of its flammability, is

typically determined using either a closed-cup or open-cup apparatus. In a closed-cup method,

such as the Pensky-Martens or Cleveland closed-cup testers, the vapor of the substance is

enclosed in a space with a controlled ignition source. The temperature at which a flash is

observed is recorded as the flash point. This method is generally preferred for its higher

precision and safety.

Acute Toxicity Studies (LD₅₀/LC₅₀): Acute toxicity is assessed to determine the lethal dose

(LD₅₀) or lethal concentration (LC₅₀) of a substance. These studies typically involve the

administration of the substance to laboratory animals (e.g., rats, mice) via different routes of

exposure (oral, dermal, inhalation). The dose or concentration at which 50% of the test animals

die is determined. These studies are conducted under strict ethical guidelines and provide

crucial information for hazard classification and risk assessment.

Safe Handling and Storage
Based on the information available for related Weinreb amides, the following handling and

storage procedures are recommended:
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Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[6]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

Handling: Avoid contact with skin, eyes, and clothing.[5] Keep away from ignition sources

and take measures to prevent the buildup of electrostatic charge.[4][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In the event of an emergency, the following procedures should be followed:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Get medical attention.[6]

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Get medical attention if irritation develops.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[6]

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[6] Water

spray may be used to cool containers.[6]

Visualizing Safety Workflows
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To further aid in the comprehension of safety protocols, the following diagrams illustrate key

decision-making processes.

Hazard Identification

Risk Assessment & Control Measures
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N-methoxy-N-methylpentanamide

CAS: 129118-11-2

Review Available Data
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- Skin/Eye Irritant

- Respiratory Irritant
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Figure 1. Hazard Identification and Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methoxy-N-methylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methoxy-N-methylacetamide
https://www.echemi.com/sds/n-methoxy-n-methylacetamide-pd1801311002.html
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3097&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AAH65226&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/2332AA_SDS.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3099&langSelector=en&selectedCountry=KR
https://www.benchchem.com/product/b187248#n-methoxy-n-methylpentanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b187248#n-methoxy-n-methylpentanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b187248#n-methoxy-n-methylpentanamide-safety-data-sheet-sds-information
https://www.benchchem.com/product/b187248#n-methoxy-n-methylpentanamide-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

